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Compound of Interest

Compound Name: MPX-007

Cat. No.: B15576688 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and handling

of stock solutions of MPX-007, a potent and selective inhibitor of GluN2A-containing NMDA

receptors.[1][2] Due to its hydrophobic nature and limited solubility in aqueous solutions,

Dimethyl Sulfoxide (DMSO) is the recommended solvent for creating concentrated stock

solutions.[3] Adherence to this protocol is crucial for ensuring the stability, and consistent

performance of MPX-007 in experimental settings.

Compound Information and Properties
MPX-007 is a pyrazine-containing compound that acts as a selective negative allosteric

modulator (NAM) of NMDA receptors containing the GluN2A subunit.[4] Its molecular details

are summarized below.

Property Value Reference

CAS Number 1688685-29-1 [1]

Molecular Formula C₁₈H₁₇F₂N₅O₃S₂ [1]

Molecular Weight 453.48 g/mol [1][2]

Appearance Solid powder [1]

Solubility Soluble in DMSO [1]
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Materials and Equipment
MPX-007 solid powder

Anhydrous, high-quality DMSO (Dimethyl Sulfoxide)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, disposable tips

Vortex mixer

Optional: Water bath or heat block set to 37°C

Optional: Sonicator

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for this compound.[5] Adjust calculations accordingly for different desired

concentrations.

3.1. Calculation of Required Mass

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol )

Example Calculation for 1 mL of 10 mM MPX-007:

Mass (mg) = 10 mM x 1 mL x 453.48 g/mol

Mass (mg) = 4.5348 mg
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3.2. Step-by-Step Procedure

Preparation: Put on appropriate PPE. Ensure the workspace is clean.

Weighing: Carefully weigh out the calculated amount of MPX-007 powder (e.g., 4.53 mg)

using an analytical balance and transfer it to a sterile microcentrifuge tube or vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO (e.g., 1 mL for a 10 mM

solution) to the tube containing the MPX-007 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the

compound.

Ensuring Complete Dissolution (Optional): If the compound does not fully dissolve, gentle

warming in a 37°C water bath or brief sonication can be used to aid dissolution.[5] Visually

inspect the solution against a light source to ensure no particulates are present.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge

tubes.[3][5]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date, and your initials. Store the aliquots as recommended in Section 4.
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Preparation Workflow
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Fig. 1: Workflow for preparing MPX-007 stock solution.
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Storage and Stability
Proper storage is critical to maintain the integrity of MPX-007.

Form
Storage
Temperature

Duration Notes

Solid Powder -20°C
Long-term (months to

years)

Store in a dry, dark

place.[1]

0 - 4°C
Short-term (days to

weeks)
[1]

DMSO Stock Solution -20°C or -80°C Long-term (months)

Recommended.

Aliquot to avoid

freeze-thaw cycles.[3]

[5]

0 - 4°C
Short-term (days to

weeks)

For immediate or very

near-term use.[1]

Note: Aqueous solutions of MPX-007 are less stable and should be prepared fresh for each

experiment from the DMSO stock. If storage of aqueous working solutions is unavoidable, it

should not exceed 24 hours at 4°C.[5]

Application in Cell-Based Assays
When preparing working dilutions for cell-based assays, it is crucial to minimize the final DMSO

concentration to avoid solvent-induced cytotoxicity or off-target effects.[3]

Recommended Final DMSO Concentration: For most cell lines, the final concentration of

DMSO in the culture medium should be kept at or below 0.5% (v/v).[3]

Sensitive Cell Lines: Primary cells, neuronal cell lines, and stem cells may require even

lower concentrations (≤ 0.1%).[3]

Vehicle Control: Always include a vehicle control group in your experiments. This group

should be treated with the same final concentration of DMSO as the experimental group, but

without MPX-007, to differentiate the compound's effects from those of the solvent.[3]
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MPX-007 Mechanism of Action
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Fig. 2: Allosteric inhibition of NMDA receptors by MPX-007.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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